Meparfynol carbamate

• CAS No.: 302-66-9
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 3-methylpent-1-yn-3-yl carbamate
• InChI: InChI=1S/C7H11NO2/c1-4-7(3,5-2)10-6(8)9/h1H,5H2,2-3H3,(H2,8,9)
• InChI Key: GXCDLJXPZVCHBX-UHFFFAOYSA-N
• SMILES: CCC(C)(C#C)OC(=O)N
• Synonyms: methylpentynol carbamate

Description

Meparfynol carbamate: is a chemical compound with the molecular formula C7H11NO2 and a molecular weight of 141.17 g/mol . It is also known by its systematic name 3-methylpent-1-yn-3-yl carbamate . This compound is a derivative of methylpentynol, which has hypnotic, sedative, and anticonvulsant effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: Meparfynol carbamate can be synthesized from 3-methyl-1-pentyn-3-ol and trichloroacetic acid in the presence of potassium cyanate (KOCN) . The reaction must be conducted under anhydrous conditions and in an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods: Industrial production of carbamates often involves the reaction of alkyl isocyanates with alcohols . Another method includes the reaction of carbonylimidazolide with a nucleophile in water, which provides an efficient and general method for the preparation of carbamates without an inert atmosphere .

Chemical Reactions Analysis

Types of Reactions: Meparfynol carbamate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into simpler alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions to form different carbamate derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents such as alkyl halides and nucleophiles like amines or alcohols are commonly used.

Major Products Formed: The major products formed from these reactions include various carbamate derivatives, alcohols, and amines .

Scientific Research Applications

Chemistry: Meparfynol carbamate is used as a building block in the synthesis of other chemical compounds, such as phthalofyne and anansiol .

Biology and Medicine: In biological research, carbamates are studied for their potential as acetylcholinesterase inhibitors , which can be used in the treatment of neurodegenerative disorders like Alzheimer’s disease .

Industry: Carbamates are used in the production of polyurethanes and as pesticides due to their ability to inhibit acetylcholinesterase .

Mechanism of Action

The mechanism of action of meparfynol carbamate involves its interaction with the acetylcholinesterase enzyme . By inhibiting this enzyme, it prevents the breakdown of acetylcholine, leading to an accumulation of acetylcholine and excessive stimulation of cholinergic pathways . This mechanism is similar to other carbamate compounds used as insecticides and in medical treatments .

Comparison with Similar Compounds

Methylpentynol: A tertiary pentynol with hypnotic and sedative effects.

Meprobamate: An anxiolytic drug used for the short-term management of anxiety.

Carisoprodol: A muscle relaxant with sedative properties.

Uniqueness: Meparfynol carbamate is unique due to its specific structure and its ability to act as an acetylcholinesterase inhibitor, making it useful in both medical and industrial applications .